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Compound of Interest

Compound Name: 2,4-Dinitro-5-fluoroaniline

Cat. No.: B145747

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data and a structural representation of 2,4-Dinitro-5-
fluoroaniline, a versatile chemical intermediate. The information is intended to support
research and development activities in various scientific fields.

Core Compound Data

2,4-Dinitro-5-fluoroaniline is an organic compound belonging to the class of anilines. It is
characterized by an amino group (-NH2) attached to a benzene ring which is further substituted
with two nitro groups (-NO2) and a fluorine atom (-F). Typically appearing as a light yellow to
yellow crystalline powder, it is utilized as an intermediate in the synthesis of dyes,
pharmaceuticals, and agrochemicals.[1]

Quantitative Molecular Data

The fundamental molecular properties of 2,4-Dinitro-5-fluoroaniline are summarized below.
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Property Value

Molecular Formula CeHaFN3O4[1][2][3]

Molecular Weight 201.11 g/mol [1][3]1[4]

CAS Number 367-81-7[1][2][4]

Appearance Light yellow to yellow powder/crystal[1][4]
Purity Typically >98.0% (GC)[1][4]

Melting Point 185 - 189 °C[1]

Experimental Protocols

Detailed experimental protocols for the use of 2,4-Dinitro-5-fluoroaniline are highly specific to
the intended application and are typically developed in-house or found in specialized literature.
However, its primary role is as a synthetic building block. For instance, in agricultural chemistry,
it serves as an intermediate in the synthesis of herbicides.[1] In the dye industry, it is used in
the production of azo dyes.[1] Researchers in drug development may also explore its potential
in creating new therapeutic agents.[1] When handling this compound, it is important to observe
proper safety measures as it can pose health and environmental risks.

Structural Visualization

The following diagram illustrates the conceptual structure of 2,4-Dinitro-5-fluoroaniline,
highlighting the key functional groups attached to the central aniline structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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